Cas no 6175-14-0 (Benzene, 1,1'-ethenylidenebis[4-fluoro-)

• Product Name: Benzene, 1,1'-ethenylidenebis[4-fluoro-
• CAS No: 6175-14-0
• MF: C₁₄H₁₀F₂
• MW: 216.226010799408
• CID: 467489
• PubChem ID: 10443291
• Update Time: 2025-05-21

Benzene, 1,1'-ethenylidenebis[4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-[1-(4-fluorophenyl)ethenyl]benzene
• 4,4'-(Ethene-1,1-diyl)bis(fluorobenzene)
• SCHEMBL8865378
• DTXSID40439991
• 1,1-Bis(4-fluorophenyl)ethene
• 6175-14-0
• KSC-7-263
• KUC105804N
• Benzene, 1,1'-ethenylidenebis[4-fluoro-
• G71904
• HS-7370

• Inchi： 1S/C14H10F2/c1-10(11-2-6-13(15)7-3-11)12-4-8-14(16)9-5-12/h2-9H,1H2
• InChI Key： OKWIEHVHIHQUFB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(=C)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 216.0751
• Monoisotopic Mass: 216.07505664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Benzene, 1,1'-ethenylidenebis[4-fluoro-

Benzene, 1,1'-ethenylidenebis[4-fluoro-] (CAS No. 6175-14-0)

Benzene, 1,1'-ethenylidenebis[4-fluoro- is a chemical compound with the CAS registry number 6175-14-0. This compound is an organofluorine derivative of benzene, featuring two fluorine atoms at the para positions of each benzene ring. The two benzene rings are connected by an ethenylidene group (-CH₂CH₂-) in a symmetric fashion. This structure imparts unique electronic and steric properties to the molecule, making it a valuable compound in various chemical applications.

The compound's structure has been extensively studied using modern analytical techniques such as X-ray crystallography and computational modeling. Recent research has highlighted its potential as a building block in organic synthesis and materials science. For instance, its ability to form stable coordination complexes with transition metals has been explored in catalytic applications. Additionally, its electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices.

In terms of physical properties, Benzene, 1,1'-ethenylidenebis[4-fluoro- is typically a crystalline solid at room temperature. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing critical data for its handling and storage. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile.

Chemically, this compound is relatively stable under normal conditions but can undergo various reactions depending on the environment. For example, under UV light or in the presence of suitable catalysts, it can participate in photochemical reactions or polymerization processes. Recent studies have focused on its reactivity towards nucleophilic aromatic substitution and its potential as a precursor for more complex fluorinated aromatic compounds.

The applications of Benzene, 1,1'-ethenylidenebis[4-fluoro- span multiple fields. In materials science, it serves as a versatile monomer for synthesizing advanced polymers with tailored properties such as high thermal stability and mechanical strength. In pharmaceutical chemistry, it is used as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. Furthermore, its role in the development of organic semiconductors has been explored due to its ability to modulate charge transport properties.

Recent advancements in green chemistry have also led to innovative synthetic routes for this compound. Researchers have developed environmentally friendly methods using microwave-assisted synthesis or enzymatic catalysis to enhance yield and reduce waste. These approaches align with global efforts to promote sustainable chemical practices.

In conclusion, Benzene, 1,1'-ethenylidenebis[4-fluoro- (CAS No. 6175-14-0) is a significant compound with diverse applications across chemistry and materials science. Its unique structure and properties continue to drive cutting-edge research aimed at unlocking its full potential while ensuring safe handling and sustainable practices.